BENGHE Foundational & Exploratory

Check Availability & Pricing

The Role of AICAR in Cellular Energy
Metabolism: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Aminoimidazole-4-carboxamide

Cat. No.: B1664886

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Aminoimidazole-4-carboxamide ribonucleoside (AICAR) is a cell-permeable adenosine
analog that has become an invaluable tool in metabolic research. Upon cellular uptake, AICAR
is phosphorylated to form 5-aminoimidazole-4-carboxamide ribonucleotide (ZMP), a potent
activator of AMP-activated protein kinase (AMPK).[1][2] AMPK, a master regulator of cellular
energy homeostasis, is activated during periods of low cellular energy status (high AMP:ATP
ratio).[3][4] By mimicking an energy-deprived state, AICAR provides a reliable pharmacological
method to study the downstream effects of AMPK activation. This technical guide provides an
in-depth overview of AICAR's function in cellular energy metabolism, including its mechanism
of action, quantitative effects on key metabolic processes, detailed experimental protocols, and
visualizations of the associated signaling pathways.

Core Mechanism of Action

AICAR's primary mechanism of action is the activation of AMPK. Once inside the cell,
adenosine kinase phosphorylates AICAR to ZMP.[5] ZMP is an analog of adenosine
monophosphate (AMP) and allosterically activates AMPK by binding to its y-subunit.[4] This
binding induces a conformational change that promotes the phosphorylation of the a-catalytic
subunit at Threonine-172 by upstream kinases, most notably Liver Kinase B1 (LKB1) and
Calcium/Calmodulin-dependent Protein Kinase Kinase 2 (CaMKK2).[4][6] Activated AMPK then
phosphorylates a myriad of downstream targets to orchestrate a cellular response aimed at
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restoring energy balance. This involves the stimulation of catabolic pathways that generate ATP
and the inhibition of anabolic pathways that consume ATP.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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